Cas no 1187190-73-3 (6-Chloro-2-(methylamino)-3-pyridinecarbonitrile)

6-Chloro-2-(methylamino)-3-pyridinecarbonitrile structure
1187190-73-3 structure
Product Name:6-Chloro-2-(methylamino)-3-pyridinecarbonitrile
CAS No:1187190-73-3
MF:C7H6ClN3
MW:167.595639705658
CID:2108138
Update Time:2023-11-19

6-Chloro-2-(methylamino)-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-(methylamino)-3-Pyridinecarbonitrile
    • 3-Pyridinecarbonitrile, 6-chloro-2-(methylamino)-
    • CID 87401113
    • 6-chloro-2-(methylamino)pyridine-3-carbonitrile
    • 6-Chloro-2-(methylamino)nicotinonitrile
    • 6-Chloro-2-(methylamino)-3-pyridinecarbonitrile
    • Inchi: 1S/C7H6ClN3/c1-10-7-5(4-9)2-3-6(8)11-7/h2-3H,1H3,(H,10,11)
    • InChI Key: JDMQFAIZIMRFKL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C#N)C(=N1)NC

Computed Properties

  • Exact Mass: 167.025
  • Monoisotopic Mass: 167.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.7

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 323.6±42.0 °C(Predicted)
  • pka: 0.25±0.25(Predicted)
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